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Compound of Interest

Compound Name: Cyclopropylamine-d5

Cat. No.: B591091 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper disposal of deuterated compounds like Cyclopropylamine-d5 is critical for ensuring

safety and regulatory compliance. This guide provides a comprehensive, step-by-step

procedure for the safe handling and disposal of Cyclopropylamine-d5, based on established

safety data.

Cyclopropylamine-d5 is a highly flammable, corrosive, and harmful liquid, necessitating

careful management as hazardous waste.[1] Adherence to the following procedures will

minimize risks and ensure responsible environmental stewardship.

Immediate Safety Precautions
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:

Protective gloves

Protective clothing

Eye and face protection[1]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to

avoid inhalation of vapors.[1] Keep the compound away from heat, sparks, open flames, and

other ignition sources.[1]
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Step-by-Step Disposal Protocol
The primary method for the disposal of Cyclopropylamine-d5 involves absorption and

subsequent treatment as hazardous waste.

Containment of Spills: In the event of a spill, immediately contain the liquid.

Absorption: Use an inert absorbent material, such as vermiculite or sand, to soak up the

spilled Cyclopropylamine-d5.

Collection: Carefully collect the absorbent material containing the Cyclopropylamine-d5.

Packaging: Place the contaminated absorbent material into a suitable, sealable, and properly

labeled container for hazardous waste.

Disposal: The sealed container must be disposed of as hazardous waste in accordance with

local, state, and federal regulations. Contact your institution's Environmental Health and

Safety (EHS) office for specific guidance on hazardous waste pickup and disposal.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Cyclopropylamine-d5, crucial for

understanding its physical and chemical properties for safe handling.

Property Value

Molecular Weight 62.13 g/mol [3]

Density 0.824 g/cm³[1]

Flash Point -25 °C (-13 °F)[1][4]

Boiling Point 49 - 50 °C (120 - 122 °F)[1][4]

Melting Point -35 °C (-31 °F)[1]

Vapor Pressure 322 hPa (242 mmHg) at 20 °C (68 °F)[1]

Auto-ignition Temperature 275 °C (527 °F)[1]
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Disposal Workflow
The logical flow for the proper disposal of Cyclopropylamine-d5 is illustrated in the diagram

below. This workflow outlines the decision-making process from initial handling to final disposal.

Start: Cyclopropylamine-d5 Waste Spill or Contaminated Material?
Absorb with Inert Material
(e.g., sand, vermiculite)

Yes Collect Absorbed Material
Package in a Labeled,

Sealed Hazardous Waste Container
Dispose as Hazardous Waste

(Contact EHS)

Click to download full resolution via product page

Cyclopropylamine-d5 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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